Cas no 17138-37-3 (Isoquinoline,1-[(2-bromo-4,5-dimethoxyphenyl)methyl]-3,4-dihydro-6-methoxy-7-(phenylmethoxy)-,hydrochloride (1:1))

• Product Name: Isoquinoline,1-[(2-bromo-4,5-dimethoxyphenyl)methyl]-3,4-dihydro-6-methoxy-7-(phenylmethoxy)-,hydrochloride (1:1)
• CAS No: 17138-37-3
• MF: C₂₆H₂₇BrClNO₄
• MW: 532.853885889053
• CID: 193420
• PubChem ID: 54600034
• Update Time: 2025-04-19

Isoquinoline,1-[(2-bromo-4,5-dimethoxyphenyl)methyl]-3,4-dihydro-6-methoxy-7-(phenylmethoxy)-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1-[(2-bromo-4,5-dimethoxyphenyl)methyl]-3,4-dihydro-6-methoxy-7-(phenylmethoxy)-,hydrochloride (1:1)
• 1-[(2-bromo-4,5-dimethoxyphenyl)methyl]-6-methoxy-7-phenylmethoxy-3,4-dihydroisoquinoline,hydrochloride
• NSC150460
• NSC-150460
• NSC 150460
• 7-(Benzyloxy)-1-[(2-bromo-4,5-dimethoxyphenyl)methyl]-6-methoxy-3,4-dihydroisoquinoline--hydrogen chloride (1/1)
• 17138-37-3
• DTXSID80712891

• Inchi： 1S/C26H26BrNO4.ClH/c1-29-23-13-19(21(27)15-25(23)31-3)11-22-20-14-26(32-16-17-7-5-4-6-8-17)24(30-2)12-18(20)9-10-28-22;/h4-8,12-15H,9-11,16H2,1-3H3;1H
• InChI Key： DQQGCGUXADJQPL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC1C2C=C(C(=CC=2CCN=1)OC)OCC1C=CC=CC=1)OC)OC.Cl

Computed Properties

• Exact Mass: 495.10458
• Monoisotopic Mass: 531.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 611
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.31
• Boiling Point: 601.7°Cat760mmHg
• Flash Point: 317.7°C
• Refractive Index: 1.592
• PSA: 49.28
• LogP: 5.87940